Methyl 2-aminobenzo[D]thiazole-5-carboxylate
Overview
Description
“Methyl 2-aminobenzo[D]thiazole-5-carboxylate” is a heterocyclic compound with the empirical formula C9H8N2O2S . It has a molecular weight of 208.24 . It is used as a building block in synthetic chemistry .
Synthesis Analysis
The synthesis of “this compound” and its derivatives has been described in several studies . An efficient method for the preparation of benzo[d]thiazoles that can be conveniently substituted at four different positions has been presented . This includes a one-pot multicomponent reaction of 2-aminobenzothiazole with aromatic aldehydes and 1,3-diketones under microwave irradiation in the absence of a solvent using Sc (OTf) 3 as an initiator .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzothiazole ring attached to a carboxylate group . The SMILES string representation of the molecule is COC(=O)c1ccc2sc(N)nc2c1 .Scientific Research Applications
Synthesis and Building Blocks in Drug Discovery
Methyl 2-aminobenzo[D]thiazole-5-carboxylate derivatives have been widely used in synthetic and medicinal chemistry, serving as vital components in various compounds and drugs with diverse bioactivities. Notably, researchers have synthesized methyl 4- and 5-hydroxy-2-amino-benzo[d]thiazole-6-carboxylates as building blocks, offering the possibility to explore the chemical space around the molecule when used as a ligand for specific targets. This versatility makes them valuable in drug discovery for designing new therapeutic agents with tailored properties (Durcik et al., 2020).
Antimicrobial Activities
Various derivatives of this compound have shown significant antimicrobial activities. Some specific derivatives synthesized using efficient protocols exhibited antimicrobial activities against a range of microorganisms, including Gram-positive and Gram-negative bacteria. These findings highlight the potential of this compound derivatives in developing new antimicrobial agents (Mhaske et al., 2011).
Synthesis of Piperidine Substituted Derivatives
Research has explored the reaction of ethyl 2-aminobenzo[d]thiazole-6-carboxylate with piperidine, leading to the synthesis of piperidine substituted benzothiazole derivatives. These derivatives have demonstrated promising antibacterial and antifungal activities, indicating their potential application in combating various microbial infections (Shafi et al., 2021).
Future Directions
Benzothiazole derivatives, including “Methyl 2-aminobenzo[D]thiazole-5-carboxylate”, have shown promise in various areas of medicinal chemistry and drug discovery . Future research could focus on further exploring the biological activities of these compounds and developing more efficient synthesis methods .
Mechanism of Action
Target of Action
Methyl 2-aminobenzo[D]thiazole-5-carboxylate is a unique chemical compound with potential biological activity . .
Mode of Action
Compounds with a similar benzothiazole moiety have been found to exhibit a wide range of biological activities, including antiviral, antimicrobial, anti-inflammatory, antidiabetic, analgesic, antioxidant, antidepressant, anticonvulsant, antianginal, antitumor, and immunomodulatory effects .
Biochemical Pathways
Benzothiazole derivatives have been found to interact with various biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Benzothiazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
properties
IUPAC Name |
methyl 2-amino-1,3-benzothiazole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2S/c1-13-8(12)5-2-3-7-6(4-5)11-9(10)14-7/h2-4H,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFVMLBHOCLBUOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)SC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40589864 | |
Record name | Methyl 2-amino-1,3-benzothiazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40589864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
209459-07-4 | |
Record name | Methyl 2-amino-1,3-benzothiazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40589864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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